6-bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine

• IUPAC Name: 6-bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine
• InChI: InChI=1S/C8H7BrN4/c1-10-8-12-3-5-2-6(9)4-11-7(5)13-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key: PLTBADSHGFJXKA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=NC=C(C=C2C=N1)Br
• Molecular Formula: C8H7BrN4
• DSSTOX Substance ID: DTXSID40730374
• Molecular Weight: 239.07 g/mol
• CAS RN: 882670-90-8

Description

6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine (6-Br-NMPP) is a heterocyclic compound belonging to the pyridine family. It is an important component in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. 6-Br-NMPP has been used extensively in scientific research applications, including drug discovery, biochemistry, and molecular biology.

Scientific Research Applications

Antitumor Activity

Pyrido[2,3-d]pyrimidines have shown promising results in antitumor effects. . It’s plausible that 6-bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine could be explored for similar antitumor applications due to its structural similarity.

Breast Cancer Treatment

. The compound may have potential as a CDKI-based therapy due to its related chemical structure.

Broad Spectrum Medicinal Chemistry

. This suggests that 6-bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine could be investigated for a variety of medicinal applications.

Mechanism of Action

Target of Action

Similar compounds, such as pyrido[2,3-d]pyrimidines, have been reported to inhibit various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors .

Mode of Action

Similar compounds have been shown to inhibit the aforementioned targets, thereby disrupting their signaling pathways .

Biochemical Pathways

Similar compounds have been shown to affect various cancer-related pathways, including those involving the aforementioned targets .

Pharmacokinetics

Similar compounds have been noted for their lipophilicity, which allows them to easily diffuse into cells .

Result of Action

Similar compounds have been reported to have significant antiproliferative effects on various cancer cell lines .

Synthesis routes and methods

Procedure details

Treat a solution of 5-bromo-2-fluoropyridine-3-carboxaldehyde (0.50 g, 2.451 mmol) and 1-methylguanidine hydrochloride (0.322 g, 2.94 mmol) in acetonitrile (20 mL) with TEA (0.947 mL, 7.35 mmol) and heat to 180° C. in the microwave for 15 min. Concentrate the mixture to dryness, treat the residue with DCM and wash with H2O, then brine. Dry the organic layer over Na2SO4, concentrate to dryness and purify via silica gel chromatography (20-100% EtOAc/Hexanes) to afford the title compound (140 mg, 24% yield). MS (m/z): 241.0 (M+1).